N-(2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO3/c19-17(18-9-8-13-4-2-1-3-5-13)14-6-7-15-16(12-14)21-11-10-20-15/h1-7,12H,8-11H2,(H,18,19)
• InChI Key: ZMFWYMJZUHKWNQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• Solubility: >42.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to N-(2-phenylethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves methods that yield potential therapeutic compounds. For instance, the 1,4-benzodioxin-2-carboxylic esters or carboxamides react with nucleophilic amines in a basic environment (e.g., K2CO3 or amine) to produce 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides and 3-aminomethyn-1,4-benzodioxin-2(3H)-one derivatives (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).

Molecular Structure Analysis

The crystal structure and molecular configuration significantly influence the biological activity of compounds. For example, the structural analysis of N-(1-Arylethyl)-4-methyl- 2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides has revealed a clear relationship between spatial structure and biological activity, with specific configurations displaying pronounced analgesic and anti-inflammatory properties (Ukrainets et al., 2019).

Chemical Reactions and Properties

This compound and its analogs undergo various chemical reactions that affect their anticonvulsant activity. Structural modifications, such as acylation and alkylation, significantly impact their pharmacological profile, often resulting in decreased potency or increased toxicity (Clark & Davenport, 1987).

Future Directions

Future research directions could involve the design of new derivatives of phenoxy acetamide and its derivatives that have proven to be successful agents in terms of safety and efficacy. Additionally, the role of 2-phenethylamines in medicinal chemistry is being explored, with potential applications in various therapeutic targets.